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Compound of Interest

Compound Name: 2-Bromo-3'-hydroxyacetophenone

Cat. No.: B133987 Get Quote

Essential Safety and Handling Guide for 2-
Bromo-3'-hydroxyacetophenone
For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for the handling and disposal of 2-
Bromo-3'-hydroxyacetophenone (CAS No. 2491-37-4). Adherence to these procedures is

essential for ensuring laboratory safety and procedural accuracy.

Hazard Summary & Quantitative Data
2-Bromo-3'-hydroxyacetophenone is a hazardous substance that requires careful handling.

[1][2] It is harmful if swallowed, causes severe skin burns and eye damage, and may cause an

allergic skin reaction.[2][3] The material is classified as a combustible corrosive hazardous

material.[3][4]
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Property Value Source

CAS Number 2491-37-4 [5]

Molecular Formula C8H7BrO2 [5][6]

Molecular Weight 215.04 g/mol [5][6]

Appearance Solid [3][6]

Melting Point 70-74 °C [3][6]

Boiling Point 327.8 °C [6]

Hazard Class 8 (Corrosive) [1]

GHS Pictograms Corrosion, Exclamation Mark [3]

Hazard Statements

H302 (Harmful if swallowed),

H314 (Causes severe skin

burns and eye damage), H317

(May cause an allergic skin

reaction)

[3]

Storage Class
8A (Combustible corrosive

hazardous materials)
[3][4]

Operational Plan: Step-by-Step Handling Protocol
This protocol outlines the necessary steps for safely managing 2-Bromo-3'-
hydroxyacetophenone from receipt to disposal.

1. Receiving and Storage:

Upon receipt, visually inspect the container for any damage or leaks.

Store in a cool, dry, and well-ventilated area away from incompatible materials such as

strong oxidizing agents.[7]

Keep the container tightly closed.[6][7] Containers should be stored upright to prevent

leakage.[6]
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Store locked up.[2]

2. Personal Protective Equipment (PPE):

Eye and Face Protection: Wear chemical safety goggles and a face shield.[1][3]

Skin Protection: Wear appropriate chemical-resistant gloves and protective clothing to

prevent skin exposure.[7]

Respiratory Protection: Use a NIOSH/MSHA-approved respirator with a type P3 (EN 143)

cartridge, especially when there is a risk of dust formation or if ventilation is inadequate.[3][4]

[7]

3. Handling and Use:

All handling should be conducted in a well-ventilated area, preferably within a chemical fume

hood.[7][8]

Avoid all personal contact, including inhalation of dust.[1]

Minimize dust generation and accumulation.[7]

Wash hands thoroughly after handling.[2] Do not eat, drink, or smoke in the work area.[2]

Ensure that an eyewash station and a safety shower are readily accessible in the immediate

work area.[7][9]

4. Spill Management:

Minor Spills:

Remove all ignition sources.[1]

Clean up spills immediately.[1][7]

Use dry clean-up procedures and avoid generating dust.[1]
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Vacuum or sweep up the material and place it into a suitable, labeled container for

hazardous waste disposal.[7]

Major Spills:

Evacuate the area and prevent access.

Contact your institution's environmental health and safety department immediately.

5. First Aid Measures:

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, also under

the eyelids.[2] Seek immediate medical attention.[2]

Skin Contact: Immediately flush skin with plenty of water for at least 15 minutes while

removing all contaminated clothing and shoes.[2][7] Seek immediate medical attention.[2]

Ingestion: Do NOT induce vomiting.[2][7] Rinse mouth with water.[2] Call a physician or

poison control center immediately.[2]

Inhalation: Move the victim to fresh air and keep them at rest in a position comfortable for

breathing.[2] If not breathing, give artificial respiration.[2] Seek immediate medical attention.

[2]

6. Disposal Plan:

This material and its container must be disposed of as hazardous waste.[1]

Dispose of contents and container to an approved waste disposal plant in accordance with

all local, state, and federal regulations.[1][2]

Do not empty into drains.[9]

Experimental Workflow Diagram
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Safe Handling Workflow for 2-Bromo-3'-hydroxyacetophenone
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Caption: Workflow for the safe handling of 2-Bromo-3'-hydroxyacetophenone.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. datasheets.scbt.com [datasheets.scbt.com]

2. fishersci.com [fishersci.com]

3. 2-Bromo-3 -hydroxyacetophenone 2491-37-4 [sigmaaldrich.com]

4. 2-溴-2′-羟基苯乙酮 97% | Sigma-Aldrich [sigmaaldrich.com]

5. 2-Bromo-3′-hydroxyacetophenone | 2491-37-4 [m.chemicalbook.com]

6. 2-bromo-3-hydroxyacetophenone | 2491-37-4 | Chemical Bull Pvt. Ltd. [chemicalbull.com]

7. pim-resources.coleparmer.com [pim-resources.coleparmer.com]

8. static.cymitquimica.com [static.cymitquimica.com]

9. fishersci.com [fishersci.com]

To cite this document: BenchChem. [Personal protective equipment for handling 2-Bromo-3'-
hydroxyacetophenone]. BenchChem, [2025]. [Online PDF]. Available at:

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b133987?utm_src=pdf-body-img
https://www.benchchem.com/product/b133987?utm_src=pdf-body
https://www.benchchem.com/product/b133987?utm_src=pdf-custom-synthesis
https://datasheets.scbt.com/sc-229998.pdf
https://www.fishersci.com/store/msds?partNumber=AC428620010&countryCode=US&language=en
https://www.sigmaaldrich.com/US/en/product/aldrich/594709
https://www.sigmaaldrich.com/HK/zh/product/aldrich/594938
https://m.chemicalbook.com/ChemicalProductProperty_EN_CB8498717.htm
https://www.chemicalbull.com/products/2-bromo-3-hydroxyacetophenone
https://pim-resources.coleparmer.com/sds/05098.pdf
https://static.cymitquimica.com/products/54/pdf/sds-PC27938.pdf
https://www.fishersci.com/store/msds?partNumber=AC411911000&productDescription=3-HYDROXYACETOPHENONE+100GR&vendorId=VN00032119&countryCode=US&language=en
https://www.benchchem.com/product/b133987#personal-protective-equipment-for-handling-2-bromo-3-hydroxyacetophenone
https://www.benchchem.com/product/b133987#personal-protective-equipment-for-handling-2-bromo-3-hydroxyacetophenone
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b133987?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


[https://www.benchchem.com/product/b133987#personal-protective-equipment-for-handling-
2-bromo-3-hydroxyacetophenone]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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